Cas no 2580214-61-3 (Tert-butyl 3-amino-5-chloro-2-hydroxybenzoate)

• Product Name: Tert-butyl 3-amino-5-chloro-2-hydroxybenzoate
• CAS No: 2580214-61-3
• MF: C₁₁H₁₄ClNO₃
• MW: 243.686762332916
• CID: 5660426
• PubChem ID: 165888517
• Update Time: 2025-07-01

Tert-butyl 3-amino-5-chloro-2-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-amino-5-chloro-2-hydroxybenzoate
• EN300-27723750
• 2580214-61-3
• Tert-butyl 3-amino-5-chloro-2-hydroxybenzoate

• Inchi： 1S/C11H14ClNO3/c1-11(2,3)16-10(15)7-4-6(12)5-8(13)9(7)14/h4-5,14H,13H2,1-3H3
• InChI Key： LANGNJBXFBBFPF-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=C(C=1)C(=O)OC(C)(C)C)O)N

Computed Properties

• Exact Mass: 243.0662210g/mol
• Monoisotopic Mass: 243.0662210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 72.6Ų

Additional information on Tert-butyl 3-amino-5-chloro-2-hydroxybenzoate

Introduction to Tert-butyl 3-amino-5-chloro-2-hydroxybenzoate (CAS No. 2580214-61-3)

Tert-butyl 3-amino-5-chloro-2-hydroxybenzoate, with the chemical formula C₁₂H₁₃ClNO₃, is a compound of significant interest in the field of pharmaceutical and biochemical research. This compound, identified by its CAS number 2580214-61-3, has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both amino and hydroxyl functional groups, along with a chloro substituent, makes this molecule a versatile candidate for further investigation.

The structure of Tert-butyl 3-amino-5-chloro-2-hydroxybenzoate features a benzoic acid core, which is a well-known scaffold in medicinal chemistry. The tert-butyl group at the 1-position enhances the lipophilicity of the molecule, while the amino group at the 3-position and the hydroxyl group at the 2-position introduce polar characteristics. The chloro substituent at the 5-position adds another layer of reactivity, making it possible for further derivatization and functionalization.

In recent years, there has been a growing interest in compounds that exhibit both anti-inflammatory and antioxidant properties. The Tert-butyl 3-amino-5-chloro-2-hydroxybenzoate molecule has shown promise in preliminary studies as a potential candidate for such applications. Its ability to interact with various biological targets suggests that it could be used in the development of novel therapeutic agents.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. Specifically, studies have indicated that it may interact with enzymes involved in inflammatory pathways, such as COX-2 and LOX. By inhibiting these enzymes, Tert-butyl 3-amino-5-chloro-2-hydroxybenzoate could potentially reduce inflammation and provide relief for conditions associated with chronic inflammation.

The amino group in Tert-butyl 3-amino-5-chloro-2-hydroxybenzoate also makes it a suitable candidate for further chemical modifications. For instance, it can be coupled with other molecules to form more complex structures, which could enhance its pharmacological activity. This flexibility is particularly valuable in drug discovery, where lead optimization often involves modifying existing structures to improve potency and selectivity.

Recent research has also explored the antioxidant properties of Tert-butyl 3-amino-5-chloro-2-hydroxybenzoate. Oxidative stress is a key factor in many diseases, including neurodegenerative disorders and cardiovascular conditions. Compounds that can scavenge free radicals and reduce oxidative damage have the potential to mitigate these conditions. Preliminary data suggest that Tert-butyl 3-amino-5-chloro-2-hydroxybenzoate may possess such antioxidant capabilities, making it an attractive candidate for further investigation.

The chloro substituent in Tert-butyl 3-amino-5-chloro-2-hydroxybenzoate adds another dimension to its potential applications. Chlorinated aromatic compounds are known to exhibit a wide range of biological activities, including antimicrobial and antiviral effects. By leveraging this property, researchers may develop novel therapeutic strategies against infectious diseases.

In conclusion, Tert-butyl 3-amino-5-chloro-2-hydroxybenzoate (CAS No. 2580214-61-3) is a compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a promising candidate for further development. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the development of novel therapeutic agents.